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Compound of Interest

Compound Name: 2-Ethyl-3-methyl-1-pentene

Cat. No.: B13827903

Essential Safety and Handling Guide for 2-Ethyl-
3-methyl-1-pentene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 2-Ethyl-3-methyl-1-pentene. The following procedures are
designed to ensure the safe handling of this chemical in a laboratory setting.

Chemical Properties and Hazards

2-Ethyl-3-methyl-1-pentene is a flammable liquid and should be handled with extreme care.
While specific toxicological data for this compound is limited, it is prudent to treat it as a
hazardous substance. Similar C8 alkenes can cause skin and eye irritation, and inhalation of
vapors may lead to respiratory irritation and central nervous system depression.

Physical and Chemical Properties
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Property Value

CAS Number 3404-67-9
Molecular Formula C8H16
Molecular Weight 112.22 g/mol [1]
Boiling Point 113 °C[1]
Density 0.729 g/mL[1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is critical when handling 2-Ethyl-3-methyl-1-pentene. The
following table summarizes the recommended PPE.

Recommended Personal Protective Equipment

Protection Type Recommended Equipment

Chemical safety goggles or a face shield where

Eye and Face Protection o .
splashing is a risk.

Chemically resistant gloves (Nitrile or Neoprene
Skin Protection recommended). A lab coat or chemically

resistant apron should also be worn.

Work should be conducted in a well-ventilated

area or a certified chemical fume hood. If
Respiratory Protection ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges is

required.

Glove Compatibility for Flammable Hydrocarbons
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] Recommendation for
Glove Material Notes
Hydrocarbons

Good for solvents, oils, and

Nitrile Excellent

greases.[2]

Suitable for acids, bases,
Neoprene Good

alcohols, and hydrocarbons.[2]

Not recommended for aliphatic
Butyl Rubber Poor or aromatic hydrocarbons.[2]

[3]

Provides protection against
Polyvinyl Chloride (PVC) Good many acids, caustics, and

bases.[2]

Operational and Disposal Plans

Experimental Protocol for Safe Handling

¢ Risk Assessment: Before beginning any work, perform a thorough risk assessment for the
planned experiment, considering the quantities of 2-Ethyl-3-methyl-1-pentene to be used
and the potential for splashes, spills, or vapor release.

o Preparation: Ensure that a certified chemical fume hood is available and functioning
correctly. Have all necessary PPE readily available and inspected for any damage. Locate
the nearest eyewash station and safety shower.

» Handling:

o Ground and bond all containers when transferring the chemical to prevent static
discharge.

o Use only non-sparking tools.
o Keep the container tightly closed when not in use.

o Avoid contact with skin, eyes, and clothing.
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o Do not eat, drink, or smoke in the handling area.

o Spill Response:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

o Place the contaminated absorbent in a sealed, labeled container for disposal.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department.

e Waste Disposal:

o Collect all waste containing 2-Ethyl-3-methyl-1-pentene in a designated, properly labeled
hazardous waste container.

o The container must be kept closed and stored in a well-ventilated area, away from
incompatible materials.

o Dispose of the hazardous waste through your institution's approved waste management
program.

Occupational Exposure Limits (Surrogate Data)

Since there is no specific occupational exposure limit for 2-Ethyl-3-methyl-1-pentene, the
following guideline for C5-C8 aliphatic hydrocarbons should be considered.

Substance Group Exposure Limit (TWA, 8-hour)

C5-C8 Aliphatic Constituents 1400 mg/m3

Workflow for Safe Handling of 2-Ethyl-3-methyl-1-
pentene
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Safe Handling Workflow for 2-Ethyl-3-methyl-1-pentene
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Caption: Workflow for the safe handling of 2-Ethyl-3-methyl-1-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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